Cas no 919536-02-0 (6-Quinoxalinecarboxylic acid, butyl ester)

6-Quinoxalinecarboxylic acid, butyl ester structure
919536-02-0 structure
Product Name:6-Quinoxalinecarboxylic acid, butyl ester
CAS No:919536-02-0
MF:C13H14N2O2
MW:230.262463092804
CID:761743
PubChem ID:52562236
Update Time:2025-04-19

6-Quinoxalinecarboxylic acid, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Quinoxalinecarboxylic acid, butyl ester
    • butyl quinoxaline-6-carboxylate
    • DTXSID10680493
    • 919536-02-0
    • Inchi: 1S/C13H14N2O2/c1-2-3-8-17-13(16)10-4-5-11-12(9-10)15-7-6-14-11/h4-7,9H,2-3,8H2,1H3
    • InChI Key: NSWANOLDUZHSFH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC2C(C=1)=NC=CN=2)=O)CCCC

Computed Properties

  • Exact Mass: 230.105527694g/mol
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.1Ų
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